Cas no 1269815-44-2 (3-Bromo-5-fluoro-N-(oxan-4-yl)methylaniline)

• Product Name: 3-Bromo-5-fluoro-N-(oxan-4-yl)methylaniline
• CAS No: 1269815-44-2
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 2122996
• Update Time: 2023-11-22

3-Bromo-5-fluoro-N-(oxan-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-fluoro-N-((tetrahydro-2H-pyran-4-yl)methyl)aniline
• 3-Bromo-5-fluoro-N-[(oxan-4-yl)methyl]aniline
• 2H-Pyran-4-methanamine,N-(3-bromo-5-fluorophenyl)tetrahydro-
• 2H-Pyran-4-methanamine, N-(3-bromo-5-fluorophenyl)tetrahydro-
• 3-Bromo-5-fluoro-N-(oxan-4-ylmethyl)aniline
• 3-Bromo-5-fluoro-N-(oxan-4-yl)methylaniline

• Inchi： 1S/C12H15BrFNO/c13-10-5-11(14)7-12(6-10)15-8-9-1-3-16-4-2-9/h5-7,9,15H,1-4,8H2
• InChI Key： MFSXGVLHWRWYAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)NCC1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines